(E)-methyl 2-(2-cyano-3-(3-nitrophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-2-cyano-3-(3-nitrophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H17N3O5S/c1-28-20(25)17-15-7-2-3-8-16(15)29-19(17)22-18(24)13(11-21)9-12-5-4-6-14(10-12)23(26)27/h4-6,9-10H,2-3,7-8H2,1H3,(H,22,24)/b13-9+
• InChI Key: OHKPGTWAFYJNOT-UKTHLTGXSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.4 g/mol
• CAS No.: 868154-63-6

Description

(E)-methyl 2-(2-cyano-3-(3-nitrophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Rheumatic Potential

A study highlights the anti-rheumatic potential of a structurally related compound, ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (THBTD), and its metal complexes. The research demonstrated significant antioxidant, analgesic, and anti-rheumatic effects, particularly with the copper complex, suggesting potential applications in rheumatic disease management (Sherif & Hosny, 2014).

Cytotoxic Activity

Another study explored the synthesis and characterization of new derivatives, including 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine, from precursor compounds similar to (E)-methyl 2-(2-cyano-3-(3-nitrophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. The synthesized compounds were evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer research (Hassan, Hafez, & Osman, 2014).

Enzymatic Activity Detection

Research on N-[5-(hydroxyethyl)dithio-2-nitrobenzoylaminoethyl] acrylamide, a compound with a similar functional group arrangement, has shown its use in detecting enzymes that catalyze thiol-producing reactions. This compound, when integrated into polyacrylamide gels, can visually detect enzyme activity, suggesting applications in biochemical assays and research (Harris & Wilson, 1983).

Antioxidant and Anti-Inflammatory Activities

A related compound, ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates, was synthesized and evaluated for in vitro antioxidant and in vivo anti-inflammatory activities. This study revealed that compounds with phenolic substitution showed greater activity, indicating potential therapeutic applications (Madhavi & Sreeramya, 2017).